N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C9H15N3O3S/c1-7-4-8(2-3-15-7)12-16(13,14)9-5-10-11-6-9/h5-8,12H,2-4H2,1H3,(H,10,11)
• InChI Key: YBIIYJTUGQGDGC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCO1)NS(=O)(=O)C2=CNN=C2
• Molecular Formula: C9H15N3O3S
• Molecular Weight: 245.30 g/mol

Description

N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide, also known as MOPSO, is a sulfonamide buffer commonly used in biochemical and physiological research. It is a zwitterionic compound that is often used to maintain pH in various biological assays.

Scientific Research Applications

N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide is widely used as a buffering agent in various biochemical and physiological assays. It is commonly used in protein purification, enzyme assays, and electrophoresis. N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide is also used as a buffer in cell culture media and in the preparation of liposomes. It has been shown to be effective in maintaining the pH of these solutions in a narrow range, which is critical for the accuracy of the experiments.

Mechanism of Action

N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide acts as a zwitterionic buffer, which means that it can both accept and donate protons depending on the pH of the solution. Its pKa value is 7.2, which makes it an effective buffer in the physiological pH range. N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide is able to maintain the pH of the solution by neutralizing any excess acid or base that is added to it. This is important in biochemical and physiological assays where the pH of the solution can affect the activity of enzymes and proteins.
Biochemical and Physiological Effects
N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide has been shown to have minimal effects on the biochemical and physiological properties of the solutions it is used in. It is non-toxic to cells and does not affect the activity of enzymes or proteins. However, it is important to note that N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide can interfere with some assays, such as those that involve the measurement of absorbance at 280 nm.

Advantages and Limitations for Lab Experiments

N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide has several advantages over other buffering agents. It has a low UV absorbance, which makes it suitable for use in assays that require measurement of absorbance at low wavelengths. It is also less likely to interfere with the activity of enzymes and proteins compared to other buffering agents. However, N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide has some limitations. It is not suitable for use in assays that require measurement of absorbance at 280 nm, and it may interfere with some assays that involve the use of metal ions.

Future Directions

For the use of N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide include its potential use in drug development, diagnostic assays, and the development of new biomaterials.

Synthesis Methods

N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide can be synthesized through a multistep process starting with the reaction of 2-methyl-4-chloro-oxazole with sodium azide to form 2-methyl-4-azido-oxazole. This intermediate is then reacted with sulfanilamide to form N-(2-methyloxan-4-yl)-1H-pyrazole-4-sulfonamide. The final product is obtained through purification using recrystallization.